Solubility Profiling and Optimization of 8-Bromo-4-chloro-1,6-naphthyridine: A Technical Guide
Solubility Profiling and Optimization of 8-Bromo-4-chloro-1,6-naphthyridine: A Technical Guide
Executive Summary
As a Senior Application Scientist in early-stage drug discovery, I frequently encounter the paradox of halogenated heterocyclic building blocks: their reactivity is exceptional, but their physicochemical properties—particularly aqueous solubility—are notoriously challenging. 8-Bromo-4-chloro-1,6-naphthyridine (CAS: 1259061-05-6) [1] exemplifies this paradigm. It is a highly sought-after scaffold for synthesizing kinase inhibitors, including those targeting CDK8/19[2] and FGFR/VEGFR[3]. However, the dual halogenation on the rigid naphthyridine core significantly increases the crystal lattice energy and lipophilicity, resulting in poor thermodynamic solubility. This whitepaper provides a comprehensive, self-validating framework for profiling the solubility of this compound and executing robust recrystallization protocols.
Physicochemical Profiling & Predictive Modeling
Before initiating empirical benchwork, establishing a predictive baseline is critical. The 1,6-naphthyridine core is inherently electron-deficient, a property exacerbated by the electron-withdrawing bromo and chloro substituents[4]. While these halogens act as excellent leaving groups for nucleophilic aromatic substitution (SNAr) and palladium-catalyzed cross-coupling[4], they drastically reduce hydration capacity.
Data Presentation: Physicochemical Summary
Table 1: Structural and Predicted Solubility Metrics for 8-Bromo-4-chloro-1,6-naphthyridine
| Parameter | Value / Description |
| Chemical Name | 8-Bromo-4-chloro-1,6-naphthyridine |
| CAS Registry Number | 1259061-05-6[1] |
| Molecular Formula | C8H4BrClN2[1] |
| Molecular Weight | 243.49 g/mol [1] |
| Predicted LogS (ESOL) | < -3.5 (Poorly Soluble)[5] |
| Primary Solvents (Reaction) | DMF, DMSO, Dichloromethane |
| Anti-Solvents (Precipitation) | Hexanes, Water, Diethyl Ether |
Causality Check: The topological polar surface area (TPSA) of the naphthyridine nitrogens provides minimal hydrogen-bond acceptor capacity, which is entirely overwhelmed by the hydrophobic bulk of the bromine and chlorine atoms. Consequently, the compound relies heavily on dispersion forces, making it soluble in halogenated or highly polar aprotic solvents, but practically insoluble in aqueous media.
Protocol: Thermodynamic Solubility Determination
Kinetic solubility assays (e.g., DMSO stock dilution into buffer) often yield artificially high results due to metastable supersaturation. To obtain actionable data for formulation or biological assays, we must measure true thermodynamic solubility using the shake-flask method.
Self-Validating Methodology
Step 1: Solid Phase Preparation Weigh an excess amount (approximately 5.0 mg) of 8-Bromo-4-chloro-1,6-naphthyridine into a 2.0 mL glass HPLC vial. Causality: An excess solid phase must remain visible at the end of the assay. If all solid dissolves, the system has not reached saturation, and the resulting concentration is merely a lower bound, not the thermodynamic limit.
Step 2: Media Addition Add 1.0 mL of the target aqueous buffer (e.g., Phosphate Buffer pH 7.4 or simulated gastric fluid).
Step 3: Equilibration Seal the vial and agitate continuously at 25.0 ± 0.1 °C for 48 hours. Causality: Halogenated naphthyridines exhibit high crystal lattice energies. A 48-hour equilibration ensures that the dissolution kinetics do not artificially depress the final solubility reading.
Step 4: Phase Separation (Critical Step) Transfer the suspension to a microcentrifuge tube and centrifuge at 15,000 rpm for 15 minutes. Causality: Do not use standard PTFE or Nylon syringe filters. Highly lipophilic compounds like 8-Bromo-4-chloro-1,6-naphthyridine will rapidly adsorb to the filter membrane, leading to false-negative quantification. Ultracentrifugation provides a self-validating, artifact-free phase separation.
Step 5: LC-MS/MS Quantification Carefully aspirate the supernatant and quantify the dissolved compound using LC-MS/MS against a matrix-matched calibration curve.
Workflow Visualization
Thermodynamic solubility determination workflow via the shake-flask method.
Protocol: Solvent/Anti-Solvent Recrystallization
Due to its poor solubility, purifying 8-Bromo-4-chloro-1,6-naphthyridine via standard column chromatography can be challenging, especially when separating it from dehalogenated impurities[6]. A solvent/anti-solvent recrystallization strategy is highly effective for fused naphthyridine derivatives[6].
Self-Validating Methodology
Step 1: Dissolution in 'Good' Solvent Dissolve the crude compound in a minimal volume of dichloromethane (DCM) or dimethylformamide (DMF) at 40 °C. Causality: Maximizing solute-solvent interactions in a minimal volume ensures a high initial concentration, reducing the amount of anti-solvent required later.
Step 2: Clarification Filter the warm solution through a 0.45 µm PTFE syringe filter into a clean, dry flask. Self-Validating Step: Inspect the filtrate against a light source. It must be optically clear. Any remaining insoluble particulates will act as premature nucleation sites, leading to amorphous precipitation rather than controlled crystallization.
Step 3: Anti-Solvent Titration While stirring at room temperature, add hexanes (the anti-solvent) dropwise until the solution becomes persistently turbid. Causality: The addition of hexanes lowers the dielectric constant of the mixture, sharply decreasing the solubility of the naphthyridine and pushing the system into the metastable zone of supersaturation.
Step 4: Annealing and Harvesting Gently heat the flask until the turbidity just clears, then remove from heat. Allow the flask to cool undisturbed to room temperature, followed by 2 hours at 4 °C. Harvest the resulting crystals via vacuum filtration and wash with cold hexanes.
Workflow Visualization
Logic and workflow for solvent/anti-solvent recrystallization of naphthyridines.
Conclusion
Mastering the solubility profile of 8-Bromo-4-chloro-1,6-naphthyridine requires a shift from passive observation to active thermodynamic management. By leveraging artifact-free shake-flask methodologies and controlled solvent/anti-solvent crystallization, researchers can reliably utilize this potent building block in the synthesis of next-generation targeted therapeutics.
References[1] "1259061-05-6 | MFCD18088974 | 8-bromo-4-chloro-1,6-naphthyridine", aaronchem.com. Link[5] "CAS:92972-76-4, 4-氯-1,6-萘啶-3-羧酸乙酯", bidepharm.com. Link[6] "Technical Support Center: Purification of Halogenated Naphthyridine Compounds", benchchem.com. Link[4] "3,4-Dichloro-1,8-naphthyridine | 72235-40-6", benchchem.com. Link[2] "US11261184B2 - [1,6]naphthyridine compounds and derivatives as CDK8/CDK19 inhibitors", google.com (Patents). Link[3] "Synthesis and Structure-Activity Relationships of Soluble 7-substituted 3-(3,5-dimethoxyphenyl)-1,6-naphthyridin-2-amines...", nih.gov (PubMed). Link
Sources
- 1. aaronchem.com [aaronchem.com]
- 2. US11261184B2 - [1,6]naphthyridine compounds and derivatives as CDK8/CDK19 inhibitors - Google Patents [patents.google.com]
- 3. Synthesis and structure-activity relationships of soluble 7-substituted 3-(3,5-dimethoxyphenyl)-1,6-naphthyridin-2-amines and related ureas as dual inhibitors of the fibroblast growth factor receptor-1 and vascular endothelial growth factor receptor-2 tyrosine kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. 3,4-Dichloro-1,8-naphthyridine | 72235-40-6 | Benchchem [benchchem.com]
- 5. CAS:92972-76-4, 4-氯-1,6-萘啶-3-羧酸乙酯-毕得医药 [bidepharm.com]
- 6. pdf.benchchem.com [pdf.benchchem.com]
